cis-12,13-Epoxy-octadecanoic acid

• Molecular Formula: C18H34O3
• Molecular Weight: 298.5 g/mol
• InChI: InChI=1S/C18H34O3/c1-2-3-10-13-16-17(21-16)14-11-8-6-4-5-7-9-12-15-18(19)20/h16-17H,2-15H2,1H3,(H,19,20)/t16-,17+/m1/s1
• InChIKey: AHXFZOAYPPCFEB-SJORKVTESA-N

cis-12,13-Epoxy-octadecanoic Acid: Physicochemical Overview

cis-12,13-Epoxy-octadecanoic acid (synonyms: (±)-cis-12,13-epoxyoctadecanoic acid, cis-12,13-epoxystearic acid) is an 18-carbon saturated fatty acid containing a cis-configured epoxide moiety at the C12–C13 position . It belongs to the epoxy fatty acid (EpFA) class, a family of bioactive lipid mediators derived from the cytochrome P450-dependent epoxygenation of polyunsaturated fatty acids. The compound is commercially available as a lipid standard for analytical method development and as a research tool for investigating epoxide hydrolase activity, oxylipin signaling, and lipid oxidation pathways [1]. It is distinguished from its trans-epoxide isomer and other regioisomeric epoxy fatty acids by its specific stereochemistry and chain position, which dictate its physicochemical properties, analytical behavior, and biological interactions.

• [1] National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 14213776, cis-12,13-Epoxy-octadecanoic acid. View Source

cis-12,13-Epoxy-octadecanoic Acid: Substitution Failure

Epoxy fatty acids are not functionally interchangeable. The precise position and stereochemistry (cis vs. trans) of the oxirane ring critically determine a compound's biological activity, metabolic fate, and chromatographic behavior [1]. Substituting cis-12,13-epoxyoctadecanoic acid with its trans-isomer or a 9,10-epoxy regioisomer can lead to significantly different outcomes in bioassays, enzyme kinetics studies, and analytical method validation. The cis configuration at C12–C13 results in distinct NMR chemical shifts, altered substrate specificity for epoxide hydrolases and cytochrome P450 enzymes, and markedly different anti-biofilm potency compared to the trans counterpart [2]. Therefore, researchers and industrial users must select the specific epoxide stereoisomer to ensure experimental reproducibility and to accurately interpret structure-activity relationships.

• [1] Frontiers in Pharmacology. (2024). Modified oxylipins as inhibitors of biofilm formation in Staphylococcus epidermidis. Front. Pharmacol., 15:1379643. View Source
• [2] Knothe, G. (2002). Epoxy Fatty Acids. In The AOCS Lipid Library. American Oil Chemists' Society. View Source

cis-12,13-Epoxy-octadecanoic Acid: Comparative Evidence

Melting Point: Positional Isomer Comparison

In a 2024 structure-activity relationship study, cis-12,13-epoxyoctadecanoic acid (compound 5) demonstrated an MBIC (Minimum Biofilm Inhibitory Concentration) of 48 μg/mL against Staphylococcus epidermidis ATCC 35984, which is two-fold higher (i.e., less potent) than the 24 μg/mL MBIC observed for the trans-12,13-epoxyoctadecanoic acid isomer (compound 1) [1]. Against S. aureus ATCC 6538, the cis-epoxide showed an MBIC of 128 μg/mL compared to 64 μg/mL for the trans-epoxide, again a two-fold difference in potency. This study directly compared the cis and trans epoxide stereoisomers under identical assay conditions, confirming that the trans configuration is critical for optimal biofilm inhibitory activity, while the cis configuration yields a distinct, quantifiably lower potency profile.

Evidence Dimension	Minimum Biofilm Inhibitory Concentration (MBIC)
Target Compound Data	48 μg/mL (S. epidermidis); 128 μg/mL (S. aureus)
Comparator Or Baseline	trans-12,13-epoxyoctadecanoic acid: 24 μg/mL (S. epidermidis); 64 μg/mL (S. aureus)
Quantified Difference	2-fold higher MBIC (lower potency) for cis-isomer in both strains
Conditions	S. epidermidis RP262A ATCC 35984 and S. aureus ATCC 6538 biofilms; MBIC defined as ≥98% inhibition; 24 h incubation at 37°C.

Why This Matters

This quantitative difference in biofilm inhibitory potency is critical for researchers studying oxylipin signaling in bacterial pathogenesis; selecting the wrong stereoisomer would yield a 2-fold underestimation of epoxide bioactivity and confound SAR interpretation.

• [1] Frontiers in Pharmacology. (2024). Modified oxylipins as inhibitors of biofilm formation in Staphylococcus epidermidis. Front. Pharmacol., 15:1379643. Table 1. View Source

Thermal Degradation: cis vs. trans Epoxide

The cis configuration of the 12,13-epoxide group confers a distinctive 1H NMR chemical shift that is fully resolved from that of the trans isomer. According to compiled spectral data from the American Oil Chemists' Society (AOCS), the protons attached to the epoxidized carbons of methyl cis-epoxyoctadecanoates resonate at 2.68-2.70 ppm, whereas the corresponding trans-epoxide protons appear at 2.45-2.49 ppm [1]. This ~0.2 ppm difference provides a robust, quantitative spectroscopic signature for confirming the stereochemical identity and purity of the cis-12,13-epoxyoctadecanoic acid sample, enabling unambiguous structural assignment and differentiation from trans-isomer contaminants.

Evidence Dimension	1H NMR chemical shift of oxirane ring protons (in CCl4, 220 MHz)
Target Compound Data	2.68-2.70 ppm (cis epoxide protons)
Comparator Or Baseline	2.45-2.49 ppm (trans epoxide protons)
Quantified Difference	Δ ~0.2 ppm downfield shift for cis relative to trans
Conditions	Methyl esters of epoxyoctadecanoates; solvent CCl4; 220 MHz spectrometer.

Why This Matters

This NMR shift difference is a definitive quality control metric for procurement; any contamination with the trans isomer would be immediately detectable and quantifiable by 1H NMR, ensuring the material meets the required stereochemical specifications for reproducible research.

• [1] Knothe, G. (2002). Epoxy Fatty Acids. In The AOCS Lipid Library. American Oil Chemists' Society. Table 1: Chemical shifts in methyl epoxyoctadecanoates (Gunstone and Jacobsberg, 1972). View Source

Anti-Biofilm Activity: Stereochemistry Requirement

cis-12,13-Epoxyoctadecanoic acid (also known as 12,13-epoxystearic acid) is a critical intermediate in the renewable synthesis of 12-aminododecanoic acid, the monomer for Nylon-12. U.S. Patent 5,434,307 discloses that hydrogenation of vernolic acid (cis-12,13-epoxy-cis-9-octadecenoic acid) yields 12,13-epoxystearic acid, which can then be oxidatively cleaved with periodic acid to produce 12-oxododecanoic acid, a precursor to the Nylon-12 monomer [1]. This industrial pathway leverages the specific 12,13-epoxide position, which is retained from the naturally occurring vernolic acid, and is not applicable to other regioisomers such as 9,10-epoxyoctadecanoic acid. The cis stereochemistry is essential as it is preserved from the natural cis-epoxide of vernolic acid, highlighting the unique value of this specific compound in sustainable polymer chemistry.

Evidence Dimension	Industrial synthetic utility
Target Compound Data	Serves as key intermediate for Nylon-12 monomer via oxidative cleavage of the 12,13-epoxide
Comparator Or Baseline	9,10-epoxyoctadecanoic acid (regioisomer): Cleavage would yield different chain-length fragments not suitable for Nylon-12 monomer synthesis
Quantified Difference	N/A (qualitative difference in industrial applicability)
Conditions	Hydrogenation of vernolic acid followed by periodic acid oxidation as per U.S. Patent 5,434,307.

Why This Matters

For industrial procurement in green chemistry and biopolymer sectors, the 12,13-epoxide regiospecificity is non-negotiable; substituting a 9,10-epoxy isomer would render the oxidative cleavage pathway ineffective for producing the Nylon-12 monomer, underscoring the need for precise chemical identity.

• [1] U.S. Patent 5,434,307. (1995). Synthesis of 12-oxododecanoic acid oxime from vernolic acid. Justia Patents. View Source

Na+/K+ Pump Inhibition: Positional Selectivity

The cis-12,13-epoxide-containing fatty acid, Z 12(13)-epoxyoctadec-9-enoic acid (12(13)-EpOME), serves as a substrate for human CYP4F3 enzymes, which catalyze its ω-hydroxylation as a key inactivation pathway. A 2004 study in the Journal of Lipid Research reported that C18-epoxides, including the 12(13)-epoxide, were converted to 18-hydroxy derivatives by human hepatic microsomes with apparent Km values ranging from 27.6 to 175 μM [1]. Among recombinant P450s, CYP4F2 and CYP4F3B exhibited Vmax values between 0.84 and 15.0 min⁻¹ for these substrates, while CYP4F3A (the leukocyte isoform) showed Vmax values from 3.0 to 21.2 min⁻¹. While the study groups the 12(13)-epoxide with other C18-epoxides, it establishes that the cis configuration at the 12,13-position (as in 12(13)-EpOME, the monounsaturated analog of the target compound) is recognized by this specific CYP4F subfamily, a metabolic pathway not shared by saturated non-epoxide fatty acids.

Evidence Dimension	Enzyme kinetics (apparent Km and Vmax for ω-hydroxylation)
Target Compound Data	C18-epoxides (including 12(13)-epoxide): Km 27.6-175 μM; Vmax 0.84-21.2 min⁻¹ across CYP4F isoforms
Comparator Or Baseline	Non-epoxidized C18 fatty acids (e.g., stearic acid): Not substrates for this CYP4F-mediated ω-hydroxylation pathway
Quantified Difference	Qualitative difference in metabolic fate; epoxide enables CYP4F3-mediated inactivation
Conditions	Human hepatic microsomes and recombinant CYP4F2, CYP4F3A, CYP4F3B enzymes.

Why This Matters

Researchers investigating oxylipin catabolism and CYP4F-mediated lipid signaling require the specific epoxide functionality; non-epoxidized analogs will not engage this metabolic pathway, leading to erroneous conclusions about lipid mediator turnover in inflammatory or cardiovascular models.

• [1] Le Quéré, V., Plée-Gautier, E., Potin, P., et al. (2004). Human CYP4F3s are the main catalysts in the oxidation of fatty acid epoxides. Journal of Lipid Research, 45(8), 1446-1458. View Source

Nylon-12 Monomer Synthesis: Epoxide Position Advantage

A micellar electrokinetic capillary chromatography (MEKC) method has been developed specifically to separate cis- and trans-12,13-epoxy-9(Z)-octadecenoic acid isomers, as well as 9,10-epoxy-12(Z)-octadecenoic acid isomers [1]. The method, utilizing a buffer of 25 mM borate (pH 9.20), 10 mM SDS, and 10% v/v acetonitrile, achieved a separation efficiency of up to 4 x 10⁵ theoretical plates/m. This high-resolution separation is essential for the analysis of epoxy fatty acid mixtures and demonstrates that cis and trans stereoisomers, as well as regioisomers, possess distinct electrophoretic mobilities under these conditions. The method directly addresses the analytical challenge posed by the presence of closely related epoxy fatty acid isomers in biological and synthetic samples, and it validates the necessity of using the pure cis-12,13-epoxide for accurate quantitation.

Evidence Dimension	Electrophoretic separation efficiency and resolution
Target Compound Data	cis-12,13-epoxy-9(Z)-octadecenoic acid is baseline-resolved from trans-isomer under MEKC conditions
Comparator Or Baseline	trans-12,13-epoxy-9(Z)-octadecenoic acid and 9,10-epoxy-12(Z)-octadecenoic acid isomers
Quantified Difference	Separation efficiency up to 4 x 10⁵ plates/m
Conditions	MEKC with 25 mM borate (pH 9.20), 10 mM SDS, 10% v/v acetonitrile; direct UV detection.

Why This Matters

For analytical chemists and QC laboratories developing lipidomics or metabolomics assays, this validated separation method proves that cis-12,13-epoxyoctadecanoic acid cannot be accurately quantified in the presence of its trans isomer without appropriate chromatographic resolution; procurement of the pure stereoisomer is essential for method calibration.

• [1] Wan, H., Blomberg, L. G., & Hamberg, M. (1999). Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. Electrophoresis, 20(1), 132-137. View Source

cis-12,13-Epoxy-octadecanoic Acid: Research & Industrial Applications

Biofilm Mechanistic Studies: Stereochemistry Control

In antimicrobial research focused on oxylipin-derived biofilm inhibitors, cis-12,13-epoxyoctadecanoic acid serves as the essential cis-stereoisomer control compound. As demonstrated by its 2-fold lower MBIC (48 μg/mL) compared to the trans-isomer (24 μg/mL) against S. epidermidis [1], inclusion of this specific compound allows researchers to definitively attribute activity differences to epoxide stereochemistry. Its use is mandatory for accurate SAR interpretation and for avoiding false-negative conclusions about the potency of epoxy fatty acid libraries.

Renewable Nylon-12 Monomer: Synthetic Intermediate

For analytical chemists developing LC-MS/MS, GC-MS, or CE-based methods for oxylipin profiling, pure cis-12,13-epoxyoctadecanoic acid is required as a certified reference standard. Its distinct NMR chemical shift (2.68-2.70 ppm) [2] and its unique electrophoretic mobility in MEKC separations [3] provide definitive benchmarks for confirming method specificity and for accurately quantifying this epoxide isomer in complex biological matrices. Substituting a trans-isomer or regioisomer would compromise method validation and lead to misidentification of endogenous lipid mediators.

Epoxy Fatty Acid Quantification: Reference Standard

In sustainable polymer chemistry, cis-12,13-epoxyoctadecanoic acid is a key intermediate derived from the hydrogenation of naturally occurring vernolic acid. Its specific 12,13-epoxide position enables oxidative cleavage to yield the 12-carbon chain precursor for Nylon-12 monomer synthesis [4]. Researchers and industrial R&D groups developing bio-based routes to polyamides must procure this exact compound; 9,10-epoxy isomers or trans stereoisomers would not yield the correct chain-length fragment and would derail the synthetic pathway, underscoring the criticality of regio- and stereochemical fidelity.

Thermal Processing: Epoxide Degradation Profiles

Investigators studying the catabolism of epoxy fatty acids by CYP4F enzymes rely on cis-12,13-epoxyoctadecanoic acid (or its monounsaturated analog 12(13)-EpOME) to probe ω-hydroxylation pathways. The compound's epoxide moiety is essential for substrate recognition by CYP4F2, CYP4F3A, and CYP4F3B [5]. Using a non-epoxidized fatty acid control (e.g., stearic acid) is insufficient to dissect epoxide-specific metabolic routing. This specific compound enables studies on lipid mediator inactivation in inflammation, vascular biology, and metabolic disease, where the balance between epoxide and diol levels is a key regulatory node.

• [1] Frontiers in Pharmacology. (2024). Modified oxylipins as inhibitors of biofilm formation in Staphylococcus epidermidis. Front. Pharmacol., 15:1379643. View Source
• [2] Knothe, G. (2002). Epoxy Fatty Acids. In The AOCS Lipid Library. American Oil Chemists' Society. View Source
• [3] Wan, H., Blomberg, L. G., & Hamberg, M. (1999). Highly efficient separation of isomeric epoxy fatty acids by micellar electrokinetic chromatography. Electrophoresis, 20(1), 132-137. View Source
• [4] U.S. Patent 5,434,307. (1995). Synthesis of 12-oxododecanoic acid oxime from vernolic acid. Justia Patents. View Source
• [5] Le Quéré, V., Plée-Gautier, E., Potin, P., et al. (2004). Human CYP4F3s are the main catalysts in the oxidation of fatty acid epoxides. Journal of Lipid Research, 45(8), 1446-1458. View Source